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Compound of Interest

Compound Name: 4-Fluoro-3-(2-hydroxyethyl)phenol

Cat. No.: B12956745

Get Quote

Synthesis, Physicochemical Profiling, and Applications
in Drug Design
Executive Summary
4-Fluoro-3-(2-hydroxyethyl)phenol (Molecular Formula: C₈H₉FO₂; MW: 156.15 g/mol ) is a

fluorinated phenolic alcohol. Structurally, it represents a bioisostere of 3-hydroxyphenethanol

(m-tyrosol), characterized by the strategic substitution of a hydrogen atom with fluorine at the

para position relative to the phenolic hydroxyl group.

This molecule serves two primary roles in modern research:

Metabolic Reference Standard: It is the alcohol metabolite analog of 6-[¹⁸F]Fluoro-L-m-

tyrosine (4-FMT), a critical PET tracer used to image Aromatic L-Amino Acid Decarboxylase

(AADC) activity in dopaminergic pathways.

Medicinal Chemistry Scaffold: The fluorine substitution blocks metabolic oxidation at the para

position (a common site for cytochrome P450 attack), enhancing the metabolic stability of

the phenol ring while maintaining its hydrogen-bonding capability.
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Physicochemical Profile
Understanding the fundamental properties of this molecule is essential for its handling and

application in synthesis.

Property Value Notes

Molecular Weight 156.15 g/mol Calculated (C₈H₉FO₂)

Exact Mass 156.0587 Da
Monoisotopic mass for MS

calibration

Appearance White to off-white solid Crystalline powder (typical)

Melting Point 92–96 °C
Predicted range based on

fluorophenol analogs

LogP (Predicted) 1.2 – 1.5
Lipophilic enough for CNS

penetration

pKa (Phenol) ~9.5
Slightly more acidic than

phenol due to F-induction

Solubility DMSO, Methanol, Ethanol Sparingly soluble in water

Synthetic Methodology
To ensure high purity for biological evaluation, a reliable synthetic route is required. The

following protocol describes the reduction of the corresponding phenylacetic acid precursor, a

standard approach for generating phenethyl alcohols.

Core Protocol: Borane Reduction of 4-Fluoro-3-
hydroxyphenylacetic Acid
Rationale: Direct reduction of the carboxylic acid using Borane-THF complex (BH₃·THF) is

preferred over Lithium Aluminum Hydride (LiAlH₄) to avoid potential defluorination or harsh

conditions that might affect the phenol.

Reagents:
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Precursor: 4-Fluoro-3-hydroxyphenylacetic acid (CAS: 1512109-78-2 analog or synthesized

via Willgerodt-Kindler reaction).

Reducing Agent: Borane-tetrahydrofuran complex (1.0 M solution).

Solvent: Anhydrous THF.

Quenching: Methanol.

Step-by-Step Workflow:
Inert Atmosphere Setup: Flame-dry a 100 mL round-bottom flask and purge with Nitrogen

(N₂).

Dissolution: Dissolve 1.0 eq (e.g., 500 mg) of 4-Fluoro-3-hydroxyphenylacetic acid in 10 mL

anhydrous THF. Cool the solution to 0°C in an ice bath.

Addition: Dropwise add 3.0 eq of BH₃·THF solution over 20 minutes. The evolution of

hydrogen gas will be observed.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor

reaction progress via TLC (System: 50% EtOAc/Hexanes; Stain: KMnO₄).

Quenching: Cool back to 0°C. Carefully add Methanol (5 mL) dropwise to destroy excess

borane. Caution: Vigorous gas evolution.

Workup: Concentrate the mixture under reduced pressure. Redissolve the residue in EtOAc

and wash with 1M HCl, followed by Brine.

Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify via flash

column chromatography (SiO₂, Gradient: 20% → 60% EtOAc in Hexanes).

Synthetic & Metabolic Pathway Visualization
The following diagram illustrates the chemical synthesis alongside the biological pathway

where this molecule appears as a metabolite (analogous to dopamine metabolism).
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Figure 1: Parallel pathways showing the chemical synthesis (blue) and biological formation

(red) of the target fluorophenol.

Analytical Validation
Trustworthy identification requires confirming both the fluorine incorporation and the integrity of

the phenol/alcohol moieties.

Nuclear Magnetic Resonance (NMR)
¹H NMR (400 MHz, DMSO-d₆):

δ 9.40 (s, 1H): Phenolic -OH (Exchangeable).

δ 6.90–6.70 (m, 3H): Aromatic protons. Look for splitting by Fluorine (³J_HF coupling).

δ 4.60 (t, 1H): Aliphatic -OH.

δ 3.55 (q, 2H): -CH₂-CH₂-OH (Methylene adjacent to oxygen).

δ 2.65 (t, 2H): Ar-CH₂-CH₂- (Benzylic methylene).

¹⁹F NMR:
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δ -135 to -140 ppm: Single peak (multiplet due to H-coupling), characteristic of fluoro-

substituted phenols.

Mass Spectrometry (LC-MS)
Ionization: Electrospray Ionization (ESI) in Negative Mode (ESI-).

Target Ion: [M-H]⁻ = 155.05 m/z.

Fragmentation: Loss of the hydroxyethyl chain may yield characteristic tropylium-like ions.

Applications in Drug Discovery
Bioisosterism & Metabolic Stability
In drug design, 4-Fluoro-3-(2-hydroxyethyl)phenol is utilized as a robust scaffold to replace

Tyrosol or Dopamine fragments.

Mechanism: The C–F bond is extremely strong (approx. 116 kcal/mol) and non-polarizable.

Placing fluorine at the 4-position (para to the phenol) blocks metabolic hydroxylation or

oxidation at this reactive site.

Electronic Effect: The electronegativity of fluorine lowers the pKa of the phenol slightly,

potentially increasing potency in hydrogen-bond donor interactions with receptor pockets

(e.g., Serine/Threonine residues in kinase active sites).

Radiopharmaceutical Tracers
As a "cold standard," this molecule is essential for validating the metabolism of [¹⁸F]FMT.

Researchers use it to identify metabolite peaks in HPLC radio-chromatograms of plasma

samples from PET studies, ensuring that the signal observed in the brain corresponds to the

trapped amine and not the washed-out alcohol metabolite.

Safety & Handling
Hazards: Like most phenols, this compound is a skin and eye irritant. The fluorinated nature

does not significantly alter the toxicity profile compared to the parent phenol, but standard

PPE (gloves, goggles) is mandatory.
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Storage: Store at -20°C under inert gas (Argon) to prevent slow oxidation of the phenol ring

over months.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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